Cas no 35280-08-1 (1H-Pyrazole-3,4-dicarboxylicacid, 1,5-diphenyl-)

• Product Name: 1H-Pyrazole-3,4-dicarboxylicacid, 1,5-diphenyl-
• CAS No: 35280-08-1
• MF: C₁₇H₁₂N₂O₄
• MW: 308.288184165955
• CID: 318573
• PubChem ID: 3015755
• Update Time: 2025-04-19

1H-Pyrazole-3,4-dicarboxylicacid, 1,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3,4-dicarboxylicacid, 1,5-diphenyl-
• 1,5-diphenylpyrazole-3,4-dicarboxylic acid
• 35280-08-1
• DTXSID90188765
• 1,5-Diphenyl-1H-pyrazole-3,4-dicarboxylic acid
• 1H-Pyrazole-3,4-dicarboxylic acid, 1,5-diphenyl-

• Inchi： 1S/C17H12N2O4/c20-16(21)13-14(17(22)23)18-19(12-9-5-2-6-10-12)15(13)11-7-3-1-4-8-11/h1-10H,(H,20,21)(H,22,23)
• InChI Key： NBCLBIHPGKKSNC-UHFFFAOYSA-N
• SMILES： OC(C1C(C(=O)O)=NN(C2C=CC=CC=2)C=1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 308.07976
• Monoisotopic Mass: 308.079707
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4
• XLogP3: 2.9

Experimental Properties

• Density: 1.36
• Boiling Point: 541.8°C at 760 mmHg
• Flash Point: 281.4°C
• Refractive Index: 1.664
• PSA: 92.42